4-(4-Benzylpiperazin-1-yl)phenol
Cat. No. B8615306
M. Wt: 268.35 g/mol
InChI Key: MKDLAVWJHBTGFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07750012B2
Procedure details
To a solution of 4-piperazin-1-yl-phenol (1.78 g, 10 mmol) in DMF (20 mL) was added bromomethyl-benzene (1.71 g, 10 mmol) dropwise and then the reaction was stirred at room temperature for 16 h. The mixture was poured into water and pH was adjusted to 7 with sat. aqueous NaHCO3, and then extracted with ethyl acetate (100 ml×2). The combined organic layers were washed with water and dried over anhy. Na2SO4. After removing the solvent under vacuum, the title compound was obtained (1.1 g, 41%) and MS (ESI) m/z 269 (M+H). 1H NMR (400 MHz, CDCl3) δ 2.62 (t, J=4.8 Hz, 4H), 3.08 (t, J=4.8 Hz, 4H), 3.57 (s, 2H), 6.74 (d, J=8.8 Hz, 2H), 6.83 (d, J=8.8 Hz, 2H), 7.28-7.34 (m, 5H).
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:7]2[CH:12]=[CH:11][C:10]([OH:13])=[CH:9][CH:8]=2)[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.Br[CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.O.C([O-])(O)=O.[Na+]>CN(C=O)C>[CH2:15]([N:4]1[CH2:3][CH2:2][N:1]([C:7]2[CH:8]=[CH:9][C:10]([OH:13])=[CH:11][CH:12]=2)[CH2:6][CH2:5]1)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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1.78 g
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Type
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reactant
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Smiles
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N1(CCNCC1)C1=CC=C(C=C1)O
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Name
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Quantity
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1.71 g
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Type
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reactant
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Smiles
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BrCC1=CC=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (100 ml×2)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried over anhy
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CUSTOM
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Type
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CUSTOM
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Details
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After removing the solvent under vacuum
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1CCN(CC1)C1=CC=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
